Cas no 237435-79-9 (4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 237435-79-9
• MF: C₁₆H₁₆ClN₃
• MW: 285.771342277527
• CID: 2124057
• Update Time: 2023-08-04

4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-methylpropyl)-6-phenylpyrrolo[3,2-d]pyrimidine
• 4-Chloro-2-(2-methylpropyl)-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C16H16ClN3/c1-10(2)8-14-18-13-9-12(11-6-4-3-5-7-11)19-15(13)16(17)20-14/h3-7,9-10,19H,8H2,1-2H3
• InChI Key： LTXUWCOGPBNODT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(CC(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 41.6